N-(2-chloro-4,6-dimethylphenyl)-2-(3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(2-chloro-4,6-dimethylphenyl)-2-(3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H20ClNO2/c1-11-5-12(2)8-15(7-11)22-10-17(21)20-18-14(4)6-13(3)9-16(18)19/h5-9H,10H2,1-4H3,(H,20,21)
• InChI Key: UMKYBXYCQAPODA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=C(C=C(C=C2Cl)C)C)C
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

Synthesis Analysis

The synthesis of N-(2-chloro-4,6-dimethylphenyl)-2-(3,5-dimethylphenoxy)acetamide and similar compounds involves several steps, including the use of specific reagents and conditions to achieve the desired chemical structure. For example, a study on related compounds demonstrated the synthesis process using chlorotrimethylsilane and other reagents to achieve specific silylated derivatives, highlighting the complexity and precision required in chemical synthesis processes (Nikonov et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds similar to this compound has been elucidated using techniques such as X-ray crystallography. These analyses provide detailed information on the atomic arrangement, bond lengths, and angles, contributing to a better understanding of the compound's structural characteristics. For instance, the crystal structure of related acetamide compounds reveals specific hydrogen bonding patterns and conformational details (Gowda et al., 2007).

Chemical Reactions and Properties

This compound undergoes various chemical reactions that alter its properties and functionality. Research into similar compounds has shown that their reactivity can lead to the formation of new chemical bonds and structures, which are crucial for developing potential applications in various fields (Ding et al., 2006).

Physical Properties Analysis

The physical properties of this compound, such as melting point, solubility, and crystal structure, are essential for understanding its behavior in different environments. Studies on related compounds provide insights into their physical characteristics, which are influenced by molecular structure and intermolecular interactions. These properties are critical for determining the compound's suitability for specific applications (Jansukra et al., 2021).

Chemical Properties Analysis

The chemical properties of this compound, including reactivity, stability, and interactions with other substances, are fundamental to its application in chemical synthesis and material science. Research on similar compounds has explored their reactivity patterns, highlighting the influence of molecular structure on chemical behavior (Kataev et al., 2021).